Cas no 1428372-82-0 (ethyl 4-1-(cyclopropanesulfonyl)azetidine-3-carbonylpiperazine-1-carboxylate)

• Product Name: ethyl 4-1-(cyclopropanesulfonyl)azetidine-3-carbonylpiperazine-1-carboxylate
• CAS No: 1428372-82-0
• MF: C₁₄H₂₃N₃O₅S
• MW: 345.414522409439
• CID: 5977312
• PubChem ID: 71785557
• Update Time: 2025-08-04

ethyl 4-1-(cyclopropanesulfonyl)azetidine-3-carbonylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-1-(cyclopropanesulfonyl)azetidine-3-carbonylpiperazine-1-carboxylate
• ETHYL 4-[1-(CYCLOPROPANESULFONYL)AZETIDINE-3-CARBONYL]PIPERAZINE-1-CARBOXYLATE
• ethyl 4-(1-cyclopropylsulfonylazetidine-3-carbonyl)piperazine-1-carboxylate
• AKOS024533151
• F6125-2975
• ethyl 4-(1-(cyclopropylsulfonyl)azetidine-3-carbonyl)piperazine-1-carboxylate
• VU0532917-1
• 1428372-82-0

• Inchi： 1S/C14H23N3O5S/c1-2-22-14(19)16-7-5-15(6-8-16)13(18)11-9-17(10-11)23(20,21)12-3-4-12/h11-12H,2-10H2,1H3
• InChI Key： RTMSLWOBXWFTFP-UHFFFAOYSA-N
• SMILES： S(C1CC1)(N1CC(C(N2CCN(C(=O)OCC)CC2)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 345.13584202g/mol
• Monoisotopic Mass: 345.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 95.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on ethyl 4-1-(cyclopropanesulfonyl)azetidine-3-carbonylpiperazine-1-carboxylate

Professional Introduction to Ethyl 4-1-(cyclopropanesulfonyl)azetidine-3-carbonylpiperazine-1-carboxylate (CAS No. 1428372-82-0)

Ethyl 4-1-(cyclopropanesulfonyl)azetidine-3-carbonylpiperazine-1-carboxylate (CAS No. 1428372-82-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, represents a promising candidate for further exploration in drug development, particularly in the quest for novel therapeutic agents.

The molecular architecture of Ethyl 4-1-(cyclopropanesulfonyl)azetidine-3-carbonylpiperazine-1-carboxylate encompasses several key functional groups, including an azetidine ring, a cyclopropanesulfonyl moiety, and a piperazine moiety. These structural elements contribute to its unique chemical properties and potential biological activities. The azetidine ring, a six-membered heterocyclic compound, is known for its stability and versatility in medicinal chemistry. It serves as a scaffold for various bioactive molecules, offering a balance between rigidity and flexibility that can be exploited for drug design.

The presence of the cyclopropanesulfonyl group introduces additional reactivity and specificity to the compound. This moiety is often employed in pharmaceuticals due to its ability to enhance binding affinity and selectivity towards biological targets. The cyclopropanesulfonyl group can participate in hydrogen bonding interactions, making it particularly useful in the development of small-molecule inhibitors.

The piperazine ring, another critical component of Ethyl 4-1-(cyclopropanesulfonyl)azetidine-3-carbonylpiperazine-1-carboxylate, is widely recognized for its role in drug design. Piperazine derivatives are prevalent in therapeutic agents due to their ability to modulate neurotransmitter systems and interact with various enzymes and receptors. This structural feature suggests that the compound may exhibit pharmacological effects related to central nervous system (CNS) activity, making it a potential candidate for treating neurological disorders.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring azetidine and cyclopropanesulfonyl groups. These structural motifs have been associated with diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. For instance, studies have demonstrated that azetidine derivatives can interfere with bacterial cell wall synthesis, while cyclopropanesulfonyl compounds have shown promise in inhibiting certain enzymes involved in cancer cell proliferation.

The synthesis of Ethyl 4-1-(cyclopropanesulfonyl)azetidine-3-carbonylpiperazine-1-carboxylate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the cyclopropanesulfonyl group necessitates careful handling to ensure optimal yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to achieve the desired molecular connectivity.

The pharmacokinetic properties of this compound are also of considerable interest. The combination of lipophilic and hydrophilic regions within its structure suggests potential for oral bioavailability and efficient distribution throughout the body. Additionally, the presence of multiple functional groups may influence metabolic stability, requiring further investigation to optimize drug-like properties.

Current research efforts are focused on evaluating the biological activity of Ethyl 4-1-(cyclopropanesulfonyl)azetidine-3-carbonylpiperazine-1-carboxylate. In vitro studies have begun to explore its interactions with various biological targets, including enzymes and receptors relevant to neurological disorders. Preliminary results indicate that the compound exhibits promising binding affinity for certain CNS-related receptors, suggesting potential therapeutic applications.

The development of novel pharmaceutical agents relies heavily on the availability of high-quality starting materials and intermediates. Ethyl 4-1-(cyclopropanesulfonyl)azetidine-3-carbonylpiperazine-1-carboxylate serves as a valuable building block for more complex derivatives designed to enhance specific pharmacological effects. Its unique structural features make it a versatile scaffold for medicinal chemists seeking to develop innovative treatments for a wide range of diseases.

In conclusion, Ethyl 4-1-(cyclopropanesulfonyl)azetidine-3-carbonylpiperazine-1-carboxylate (CAS No. 1428372-82-0) represents a fascinating compound with significant potential in pharmaceutical research. Its intricate molecular design and diverse functional groups position it as a promising candidate for further exploration in drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.